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Compound of Interest

Compound Name: Butriptyline-d6

CAS No.: 1189736-19-3

Cat. No.: B563698

Get Quote

Executive Summary
Butriptyline-d6 (CAS 1189736-19-3) is the stable isotope-labeled (SIL) analog of the tricyclic

antidepressant (TCA) Butriptyline.[1][2] It functions as a critical Internal Standard (IS) in

quantitative mass spectrometry (LC-MS/MS), specifically designed to correct for matrix effects,

extraction variability, and ionization suppression in complex biological matrices like human

plasma and urine.[2]

This guide details the physicochemical properties, bioanalytical methodology, and experimental

protocols required to validate Butriptyline quantification assays to FDA/EMA standards.[2][3]

Physicochemical Profile & Identity
Butriptyline-d6 is chemically modified to incorporate six deuterium atoms, typically located on

the N,N-dimethyl amine moiety.[1][2][3] This modification provides a mass shift of +6 Da

relative to the parent drug, ensuring spectral resolution while maintaining identical

chromatographic behavior.[2][3]
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Property Specification

Chemical Name Butriptyline-d6 (Hydrochloride or Free Base)

CAS Number 1189736-19-3

Molecular Formula

Molecular Weight 299.48 g/mol (Parent: 293.45 g/mol )

Isotopic Purity 99% Deuterium enrichment

Solubility
Soluble in Methanol, DMSO, Ethanol; Sparingly

soluble in water

pKa ~9.4 (Basic amine)

Appearance White to off-white solid

Structural Visualization
The following diagram illustrates the chemical structure and the likely position of the isotopic

labels (N-methyl groups), which are chosen for metabolic stability during the ionization process.
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Figure 1: Structural schematic of Butriptyline-d6 showing the deuterated dimethylamine

group, providing a +6 Da mass shift.[1][2]

Bioanalytical Application: LC-MS/MS Methodology
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The primary utility of Butriptyline-d6 is in Isotope Dilution Mass Spectrometry (IDMS).[1][2][3]

Because the physicochemical properties (pKa, LogP) of the deuterated analog are virtually

identical to the analyte, it co-elutes with Butriptyline but is distinguished by mass.[2]

The "Carrier Effect" & Matrix Correction
In ESI (Electrospray Ionization), co-eluting matrix components (phospholipids, salts) can

suppress ionization.[2] Butriptyline-d6 experiences the exact same suppression as the analyte

at the same retention time.[2][3]

Mechanism: The ratio of Analyte Area / IS Area remains constant even if absolute signal

intensity drops by 50% due to matrix effects.[3]

Validation Requirement: A valid method must demonstrate that the IS response is precise (

5% RSD) across the calibration range.

Mass Spectrometry Transitions (MRM)
For Triple Quadrupole (QqQ) systems, Multiple Reaction Monitoring (MRM) is used.[2][3][4]

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Type

Butriptyline 294.2 233.1 (Loss of

Amine)
25 Quantifier

294.2 91.1 (Tropylium) 40 Qualifier

Butriptyline-d6 300.2 233.1 (Loss of

Label)
25 Quantifier*

300.2
64.1

(Dimethylamine-

d6)

30 Alternate

Critical Note on Transitions: When the label is on the N-methyl group, the primary fragment

(m/z 233, the tricyclic ring) is often identical for both the analyte and the IS.[2] This requires
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high chromatographic resolution or careful blank monitoring to prevent "crosstalk."[2][3]

Preferred IS Transition: If sensitivity permits, use 300.2

64.1.[2][3] This fragment retains the deuterium label, ensuring zero interference from the
unlabeled parent drug.[2][3]

Experimental Protocol: Validated Extraction
Workflow
This protocol outlines a Solid Phase Extraction (SPE) method suitable for human plasma,

designed to minimize phospholipid contamination.[2][3]

Reagents & Stock Preparation[2][3]
Stock Solution (1 mg/mL): Dissolve 1 mg Butriptyline-d6 in 1 mL Methanol (LC-MS grade).

Store at -20°C in amber glass.

Working IS Solution (500 ng/mL): Dilute stock in 50:50 Methanol:Water.

Sample Preparation (SPE)
Step 1: Aliquot 200 µL Plasma + 20 µL Working IS Solution.[2][3]

Step 2: Add 200 µL 2% Formic Acid (to disrupt protein binding).[2][3] Vortex 30s.

Step 3: Condition SPE Plate (MCX Mixed-Mode Cation Exchange) with MeOH then Water.[1]

[2][3]

Step 4: Load sample. Wash with 2% Formic Acid, then Methanol.[2][3]

Step 5: Elute with 5% Ammonium Hydroxide in Methanol.

Step 6: Evaporate to dryness under

at 40°C. Reconstitute in Mobile Phase.

LC-MS/MS Workflow Diagram
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Figure 2: End-to-end bioanalytical workflow for Butriptyline quantification using Butriptyline-
d6.[1][2][3]

Synthesis & Stability Considerations
Synthetic Route
The synthesis of Butriptyline-d6 typically involves the Eschweiler-Clarke reaction using

deuterated reagents.[1][2][3]

Precursor: Desmethyl-butriptyline (Secondary amine) or the primary amine analog.[1][2][3]

Reagents: Deuterated Formaldehyde (

) and Deuterated Formic Acid (

).[2][3]

Mechanism: Reductive methylation of the amine yields the

moiety.[2][3]

Stability & Handling[2][3]
Hygroscopicity: As a hydrochloride salt, Butriptyline-d6 is hygroscopic.[1][2][3] Equilibrate

the vial to room temperature before opening to prevent water uptake.[2][3]

Solution Stability: Stable in Methanol for >6 months at -20°C. Avoid acidic aqueous solutions

for long-term storage to prevent potential deuterium exchange (though C-D bonds on

methyls are generally robust).[1][2][3]

Light Sensitivity: Tricyclic structures can be photosensitive.[2][3] Protect stock solutions from

direct light.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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